Cas no 62486-60-6 (Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-)

• Product Name: Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-
• CAS No: 62486-60-6
• MF: C₁₈H₁₀N₄O₈S₂
• MW: 474.424001216888
• CID: 443093
• PubChem ID: 12327219
• Update Time: 2025-04-19

Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dinitro-2,4-bis[(2-nitrophenyl)thio]-
• 1,5-dinitro-2,4-bis[(2-nitrophenyl)sulfanyl]benzene
• 62486-60-6
• DTXSID00489816
• 1,1'-[(4,6-Dinitro-1,3-phenylene)disulfanediyl]bis(2-nitrobenzene)

• Inchi： 1S/C18H10N4O8S2/c23-19(24)11-5-1-3-7-15(11)31-17-10-18(14(22(29)30)9-13(17)21(27)28)32-16-8-4-2-6-12(16)20(25)26/h1-10H
• InChI Key： LGNAPNZDYPCZSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])SC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 473.9941
• Monoisotopic Mass: 473.99400564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 172.56